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Compound Name: Butyl isovalerate

Cat. No.: B089475

A Comparative Analysis of Butyl Isovalerate and Isobutyl Isovalerate for Researchers and
Drug Development Professionals

This guide provides a detailed comparison of butyl isovalerate and isobutyl isovalerate, two
isomeric esters with applications across the flavor, fragrance, and pharmaceutical industries.
The following sections present their chemical and physical properties, applications, and
toxicological data, supported by experimental information where available.

Chemical and Physical Properties

Butyl isovalerate and isobutyl isovalerate share the same molecular formula (CeH1802) and
molecular weight, but differ in the branching of their alkyl and acyl groups, leading to distinct
physical properties.[1][2][3][4][5] These differences can influence their performance in various
applications. A summary of their key properties is presented in Table 1.
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Property Butyl Isovalerate Isobutyl Isovalerate
2-methylpropyl 3-
IUPAC Name butyl 3-methylbutanoate[2]
methylbutanoate[3]
n-Butyl isovalerate, Butyl 2-Methylpropyl 3-
Synonyms )
isopentanoate[2] methylbutyrate[3]
CAS Number 109-19-3[5] 589-59-3[1][3]
Molecular Formula CoH1s02[2][5] CoH1s02[1][3]

Molecular Weight 158.24 g/mol [4][5] 158.24 g/mol [1][3]
Colorless to pale yellow Colorless to pale yellow
Appearance o o
liquid[4][6] liquid[3]
Fruity, sweet, apple, pear, . )
Odor ] Sweet, fruity, apple-like[1]
pineapple[7][8]
Boiling Point 167-176.5 °C[4][9] 168.5 °C[3]
Flash Point 53-59.4 °C[4][9] 53 °C (closed cup)[1]
Density ~0.86 g/mL[4] 0.851 g/mL at 25 °C

Refractive Index

~1.409-1.417[9][10]

~1.406 at 20 °C

Solubility

Almost insoluble in water;

soluble in propylene glycol,

alcohol, and most oils.[4]

Not specified, but as an ester,
likely poorly soluble in water
and soluble in organic

solvents.

Synthesis and Production

Both esters are typically produced synthetically for commercial use.[1]

Butyl Isovalerate Synthesis: A common method for synthesizing butyl isovalerate is through

the esterification of isovaleric acid and n-butanol.[5][6] This reaction is often catalyzed by a

strong acid, such as sulfuric acid, or more recently, by greener alternatives like ionic liquids

under microwave irradiation to improve yield and reduce environmental impact.[6]
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Isobutyl Isovalerate Synthesis: The synthesis of isobutyl isovalerate can be achieved
through the esterification of isovaleric acid and isobutanol. Another mentioned method is the
oxidation of the corresponding ketone.[11]

Below is a diagram illustrating a typical experimental workflow for the synthesis of butyl
isovalerate.
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Caption: Experimental workflow for the synthesis of butyl isovalerate.
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Applications in Research and Development
While both esters are prominent in the flavor and fragrance industries, their utility extends to
other scientific and industrial fields.[7][12]

o Butyl Isovalerate:

o Flavor & Fragrance: Used to impart fruity notes, reminiscent of apple and pear, in food
products, perfumes, and cosmetics.[7] It is also used in chocolate and tutti-frutti flavor
compositions.[4][5]

o Pharmaceutical Applications: It has been investigated as an excipient in drug formulations
to potentially improve the solubility and stability of active pharmaceutical ingredients
(APIS).[7]

o Industrial Solvent & Plasticizer: Its low toxicity and favorable evaporation rate make it
suitable as a solvent and a plasticizer to enhance the flexibility and durability of materials.

[7]

o Chemical Synthesis: It serves as a precursor or building block for more complex organic
structures.[6][7]

» Isobutyl Isovalerate:

o Flavor & Fragrance: Widely used for its sweet, fruity aroma (apple, raspberry, banana) in
foods, beverages, perfumes, soaps, and deodorants.[1][12]

o Cosmetics & Personal Care: Incorporated into lotions, creams, hair care products, and
body sprays to add a fresh scent and improve the sensory experience.[1][13]

o Oral Care: Its fruity notes can help mask unpleasant base odors in toothpaste and
mouthwash.[13]

o Biochemical Research: Mentioned for use in biochemical experiments and organic
synthesis.[14]

Spectroscopic Data
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Characterization of butyl isovalerate and isobutyl isovalerate is routinely performed using

spectroscopic methods. Data is publicly available in databases such as PubChem and the

NIST WebBook.[2][3][15][16]

Spectroscopy Butyl Isovalerate

Isobutyl Isovalerate

Spectra available, e.g., from
Sigma-Aldrich.[2]

1H NMR

Spectra available, e.g., from
Wiley.[3]

Spectra available from various
sources.[2][17][18]

13C NMR

Spectra available from various

sources.[3]

Key fragments (m/z): 57, 85,

Mass Spec (El) 56, 41.[7]

Key fragments (m/z): 85, 57,
56, 41, 103.[3]

R Spect FTIR and Vapor Phase IR
ectrosco
P by spectra are available.[2]

FTIR and Vapor Phase IR

spectra are available.[3]

The mass spectrometry fragmentation patterns show slight differences that can be used to

distinguish between the two isomers.

Toxicological Profile

Both compounds are generally recognized as safe (GRAS) for use as flavoring agents at

current intake levels.[2][3] However, as with any chemical, they should be handled with

appropriate care in a laboratory or industrial setting.
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Toxicology Data

Butyl Isovalerate

Isobutyl Isovalerate

JECFA Evaluation

No safety concern at current
levels of intake when used as

a flavouring agent (1997).[2]

No safety concern at current
levels of intake when used as

a flavouring agent (1997).[3]

Acute Oral Toxicity (LDso)

>5 g/kg (Rat)[9]

>5,050 mg/kg (Rat)[19]

Acute Dermal Toxicity (LDso)

Standard Draize test (Rabbit)

showed skin irritation.[9]

>5,000 mg/kg (Rabbit)[19]

Skin Irritation

Irritating to skin.[9]

Causes skin irritation.[19][20]

Eye Irritation

Not explicitly found.

Causes serious eye irritation.
[20]

Respiratory Irritation

Not explicitly found.

May cause respiratory
irritation.[19][20]

Carcinogenicity

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC, ACGIH, NTP, or
OSHA.

No component is identified as
a probable, possible, or
confirmed human carcinogen
by IARC, ACGIH, NTP, or
OSHA.[19]

The logical relationship for assessing the safety of these compounds is outlined in the diagram

below.
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Caption: Logical workflow for chemical safety assessment.

Conclusion

Butyl isovalerate and isobutyl isovalerate are structurally similar esters with overlapping yet
distinct profiles.

o For Flavor and Fragrance applications, both are valuable for their fruity aromas, with subtle
differences in their scent profiles that may make one more suitable than the other for specific
formulations.
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e For Pharmaceutical and R&D applications, butyl isovalerate has documented consideration
as a potential excipient and industrial solvent, suggesting its utility may be broader in
material science and formulation development.[7] Isobutyl isovalerate is highlighted for its
use in personal care and oral care products, indicating its value in applications requiring
pleasant sensory characteristics.[13]

The choice between these two compounds will ultimately depend on the specific requirements
of the application, including desired aroma profile, solvent properties, and existing formulation
compatibility. While direct comparative performance studies are not readily available in the
reviewed literature, the data presented in this guide provides a solid foundation for researchers,
scientists, and drug development professionals to make an informed selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.targetmol.com/compound/isobutyl-isovalerate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589593&Units=SI&Mask=2240
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109193&Mask=200
https://www.chemicalbook.com/SpectrumEN_109-19-3_13CNMR.htm
https://spectrabase.com/spectrum/9LU1B6wv5IF
https://www.aurochemicals.com/wp-content/uploads/2019/04/ISOBUTYL-ISOVALERATE-Natural-SDS.pdf
https://www.elan-chemical.com/wp-content/uploads/2019/03/9152-ISOBUTYL-ISOVALERATE-ELAN-SDS.pdf
https://www.benchchem.com/product/b089475#comparative-analysis-of-butyl-isovalerate-and-isobutyl-isovalerate
https://www.benchchem.com/product/b089475#comparative-analysis-of-butyl-isovalerate-and-isobutyl-isovalerate
https://www.benchchem.com/product/b089475#comparative-analysis-of-butyl-isovalerate-and-isobutyl-isovalerate
https://www.benchchem.com/product/b089475#comparative-analysis-of-butyl-isovalerate-and-isobutyl-isovalerate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

